N-(2-aminopyridin-3-yl)acetamide hydrochloride
Overview
Description
“N-(2-aminopyridin-3-yl)acetamide hydrochloride” is an organic compound . It is one of the numerous compounds that are part of American Elements’ comprehensive catalog of life science products .
Molecular Structure Analysis
The molecular structure of “N-(2-aminopyridin-3-yl)acetamide hydrochloride” is represented by the chemical formula C7H10ClN3O . The InChI key for this compound is DRCXAFWXTKFEGY-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“N-(2-aminopyridin-3-yl)acetamide hydrochloride” appears as a powder . The melting point, boiling point, and density are not available . The compound has a molecular weight of 187.63 .Scientific Research Applications
Chemical Analysis and Pharmacological Applications
Biological Activity of Analogous Compounds : Research on thiophene analogues of carcinogens, such as benzidine and 4-aminobiphenyl, demonstrates the scientific exploration of structurally related compounds. These studies focus on synthesizing and evaluating the carcinogenic potential of novel compounds, highlighting the importance of structural analysis in understanding chemical toxicity and therapeutic potential (Ashby et al., 1978).
Pharmacokinetic and Toxicological Review : Reviews on the pharmacokinetics and toxicology of compounds like acetamide and formamide, including their derivatives, offer insights into the metabolism, biological effects, and potential therapeutic applications of chemical compounds. Such comprehensive reviews are crucial for identifying new therapeutic targets and understanding the safety profile of chemicals (Kennedy, 2001).
Advanced Analytical Techniques : The development and utilization of advanced chromatographic techniques, such as Hydrophilic Interaction Chromatography (HILIC), underscore the significance of analytical methods in the separation and analysis of polar compounds. This is relevant for the study of "N-(2-aminopyridin-3-yl)acetamide hydrochloride" and similar compounds, highlighting the role of analytical chemistry in pharmaceutical and environmental research (Jandera, 2011).
Environmental and Water Chemistry : Studies on the adsorptive elimination of pharmaceutical micropollutants, like acetaminophen, from water demonstrate the environmental applications of chemical research. These findings are essential for developing strategies to mitigate the impact of pharmaceuticals on aquatic ecosystems and human health, providing a context for the environmental relevance of studying compounds like "N-(2-aminopyridin-3-yl)acetamide hydrochloride" (Vo et al., 2019).
Safety and Hazards
The safety information for “N-(2-aminopyridin-3-yl)acetamide hydrochloride” includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
N-(2-aminopyridin-3-yl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O.ClH/c1-5(11)10-6-3-2-4-9-7(6)8;/h2-4H,1H3,(H2,8,9)(H,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRCXAFWXTKFEGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(N=CC=C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1461706-21-7 |
Source
|
| Record name | Acetamide, N-(2-amino-3-pyridinyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1461706-21-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2-aminopyridin-3-yl)acetamide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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